Cas no 1805308-42-2 (6-Methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 6-Methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1805308-42-2
• MF: C₉H₇F₃N₂O₅
• MW: 280.157492876053
• CID: 4842815
• Update Time: 2025-06-12

6-Methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H7F3N2O5/c1-4-2-6(19-9(10,11)12)5(3-7(15)16)8(13-4)14(17)18/h2H,3H2,1H3,(H,15,16)
• InChI Key： ZEEGEXQYSDROPT-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)N=C(C=1CC(=O)O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2.1
• Topological Polar Surface Area: 105

Additional information on 6-Methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid

Comprehensive Overview of 6-Methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1805308-42-2)

The compound 6-Methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1805308-42-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethoxy group and a nitro substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated compounds like 6-Methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and sustainable agriculture, where such compounds are pivotal. Searches for "fluorinated pyridine derivatives" and "nitro-substituted heterocycles" have spiked, reflecting the scientific community's focus on these motifs.

The synthesis of CAS No. 1805308-42-2 involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include nitration, trifluoromethoxylation, and acetic acid side chain introduction. These processes require careful optimization to ensure high yield and purity, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed for quality control.

One of the most searched questions related to this compound is "What are the applications of 6-Methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid?" In pharmaceuticals, it serves as a building block for kinase inhibitors and anti-inflammatory agents. Its trifluoromethoxy group is particularly valued for improving drug-receptor interactions. In agrochemicals, it contributes to the development of herbicides and pesticides with higher efficacy and lower environmental impact.

Another hot topic is the "green chemistry" approach to synthesizing such compounds. Researchers are exploring catalytic methods and solvent-free reactions to reduce waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals, making CAS No. 1805308-42-2 a subject of interest in eco-friendly chemical production.

Stability and storage conditions are also frequently queried. 6-Methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Compatibility with common organic solvents like DMSO and methanol makes it versatile for formulation studies.

In summary, 6-Methyl-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1805308-42-2) is a multifaceted compound with broad utility in life sciences. Its relevance to drug discovery, agrochemical innovation, and green chemistry ensures its continued prominence in scientific literature and industrial applications. As research advances, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.